Cas no 684271-12-3 (3-Carboethoxyphenyl cyclopentyl ketone)

3-Carboethoxyphenyl cyclopentyl ketone structure

684271-12-3 structure

Product Name:3-Carboethoxyphenyl cyclopentyl ketone

CAS No:684271-12-3

MF:C₁₅H₁₈O₃

MW:246.301624774933

CID:1071985

PubChem ID:24724160

Update Time:2025-04-20

3-Carboethoxyphenyl cyclopentyl ketone Chemical and Physical Properties

Names and Identifiers

- 3-Carboethoxyphenyl cyclopentyl ketone
- ethyl 3-(cyclopentanecarbonyl)benzoate
- 684271-12-3
- DTXSID90642559
- AKOS016019959
- CS-0365752
- ETHYL 3-CYCLOPENTANECARBONYLBENZOATE
- MFCD03841301
- 3-CARBOETHOXYPHENYLCYCLOPENTYLKETONE
- MDL： MFCD03841301
- Inchi： 1S/C15H18O3/c1-2-18-15(17)13-9-5-8-12(10-13)14(16)11-6-3-4-7-11/h5,8-11H,2-4,6-7H2,1H3
- InChI Key： HHMOPHMRZDDIKF-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=C(C(=O)OCC)C=1)C1CCCC1

Computed Properties

Exact Mass: 246.12600
Monoisotopic Mass: 246.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 305
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37000
LogP: 3.23620

3-Carboethoxyphenyl cyclopentyl ketone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C066735-250mg	3-Carboethoxyphenyl cyclopentyl ketone	684271-12-3		250mg	$ 440.00	2022-06-06
TRC	C066735-500mg	3-Carboethoxyphenyl cyclopentyl ketone	684271-12-3		500mg	$ 735.00	2022-06-06
Fluorochem	204115-1g	3-Carboethoxyphenyl cyclopentyl ketone	684271-12-3	97%	1g	￡483.00	2022-03-01
Fluorochem	204115-2g	3-Carboethoxyphenyl cyclopentyl ketone	684271-12-3	97%	2g	￡847.00	2022-03-01
Fluorochem	204115-5g	3-Carboethoxyphenyl cyclopentyl ketone	684271-12-3	97%	5g	￡1753.00	2022-03-01
A2B Chem LLC	AC67293-1g	3-Carboethoxyphenyl cyclopentyl ketone	684271-12-3	97%	1g	$581.00	2024-04-19
A2B Chem LLC	AC67293-2g	3-Carboethoxyphenyl cyclopentyl ketone	684271-12-3	97%	2g	$984.00	2024-04-19
A2B Chem LLC	AC67293-5g	3-Carboethoxyphenyl cyclopentyl ketone	684271-12-3	97%	5g	$1989.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1436422-1g	Ethyl 3-(cyclopentanecarbonyl)benzoate	684271-12-3	95+%	1g	￥4504.00	2024-05-03
Crysdot LLC	CD12043035-1g	3-Carboethoxyphenyl cyclopentyl ketone	684271-12-3	95+%	1g	$433	2024-07-24

3-Carboethoxyphenyl cyclopentyl ketone Related Literature

1. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490

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